Cas no 151675-62-6 (Ethanone,1-(3-acetyl-1H-1,2,4-triazol-5-yl)-)
151675-62-6 structure
Product Name:Ethanone,1-(3-acetyl-1H-1,2,4-triazol-5-yl)-
CAS No:151675-62-6
MF:C6H7N3O2
MW:153.138680696487
CID:99468
PubChem ID:638658
Update Time:2025-04-18
Ethanone,1-(3-acetyl-1H-1,2,4-triazol-5-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(3-acetyl-1H-1,2,4-triazol-5-yl)-
- Ethanone, 1,1-(1H-1,2,4-triazole-3,5-diyl)bis- (9CI)
- 1-(3-acetyl-1H-1,2,4-triazol-5-yl)ethanone
- 1,1'-(1H-1,2,4-triazole-3,5-diyl)diethanone
- 151675-62-6
- ethanone, 1,1'-(1H-1,2,4-triazole-3,5-diyl)bis-
- 3,5-diacetyl-1h-1,2,4-triazol
- InChI=1/C6H7N3O2/c1-3(10)5-7-6(4(2)11)9-8-5/h1-2H3,(H,7,8,9
-
- Inchi: 1S/C6H7N3O2/c1-3(10)5-7-6(4(2)11)9-8-5/h1-2H3,(H,7,8,9)
- InChI Key: BSENWGNTNMQPEQ-UHFFFAOYSA-N
- SMILES: O=C(C)C1=NC(C(C)=O)=NN1
Computed Properties
- Exact Mass: 153.053826475g/mol
- Monoisotopic Mass: 153.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 75.7Ų
Ethanone,1-(3-acetyl-1H-1,2,4-triazol-5-yl)- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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